Cas no 1779125-06-2 (2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is a heterocyclic compound featuring a naphthyridine core with chloro and nitrile functional groups. Its structural complexity and functionalization make it a valuable intermediate in pharmaceutical and agrochemical research. The presence of two chlorine substituents enhances reactivity for further derivatization, while the nitrile group offers versatility in synthetic transformations. The tetrahydro-1,6-naphthyridine scaffold is of particular interest due to its bioactivity in medicinal chemistry, often serving as a precursor for biologically active molecules. This compound exhibits high purity and stability, making it suitable for rigorous experimental applications. Its well-defined structure supports precise modifications in drug discovery and material science.
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile structure
1779125-06-2 structure
Product Name:2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
CAS No:1779125-06-2
MF:C16H13Cl2N3
MW:318.200521230698
CID:5699484
PubChem ID:97618346
Update Time:2025-06-07

2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,6-Naphthyridine-3-carbonitrile, 2-chloro-4-(3-chlorophenyl)-5,6,7,8-tetrahydro-6-methyl-
    • DTXSID301121824
    • 2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
    • 1779125-06-2
    • 2-Chloro-4-(3-chloro-phenyl)-6-methyl-5,6,7,8-tetrahydro-[1,6]naphthyridine-3-carbonitrile
    • G64369
    • Inchi: 1S/C16H13Cl2N3/c1-21-6-5-14-13(9-21)15(12(8-19)16(18)20-14)10-3-2-4-11(17)7-10/h2-4,7H,5-6,9H2,1H3
    • InChI Key: NWNWHHRCIVPTLX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C(C2C=CC=C(C=2)Cl)=C2C(CCN(C)C2)=N1

Computed Properties

  • Exact Mass: 317.0486528g/mol
  • Monoisotopic Mass: 317.0486528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 39.9Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 474.4±45.0 °C(Predicted)
  • pka: 5.58±0.20(Predicted)

2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM235451-1g
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
1779125-06-2 97%
1g
$482 2021-08-04
Chemenu
CM235451-5g
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
1779125-06-2 97%
5g
$1094 2021-08-04
Chemenu
CM235451-10g
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
1779125-06-2 97%
10g
$1533 2021-08-04
Chemenu
CM235451-1g
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
1779125-06-2 97%
1g
$*** 2023-03-30
Ambeed
A594001-100mg
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
1779125-06-2 97%
100mg
$124.0 2025-03-04
Ambeed
A594001-250mg
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
1779125-06-2 97%
250mg
$210.0 2025-03-04
Ambeed
A594001-1g
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
1779125-06-2 97%
1g
$567.0 2025-03-04
Ambeed
A594001-100mg
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
1779125-06-2 97%
100mg
$1200.0 2025-06-09
Ambeed
A594001-250mg
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
1779125-06-2 97%
250mg
$2037.0 2025-06-09
Ambeed
A594001-1g
2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
1779125-06-2 97%
1g
$5504.0 2025-06-09

Additional information on 2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

Introduction to 2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 1779125-06-2)

The compound 2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile, identified by the CAS registry number CAS No. 1779125-06-2, is a complex organic molecule with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in their structure. The presence of chlorine atoms and a methyl group introduces additional functional diversity to this molecule.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents targeting specific biological pathways. The naphthyridine core is known for its ability to interact with various protein targets due to its rigid structure and aromaticity. The substitution pattern of this compound—specifically the chlorine atoms at positions 2 and 4 on the naphthyridine ring—contributes to its unique electronic properties and pharmacokinetic profile.

The synthesis of 2-Chloro-4-(3-chlorophenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. One notable approach reported in recent literature involves the use of palladium-catalyzed cross-coupling reactions to construct the naphthyridine framework. This method not only enhances the efficiency of the synthesis but also allows for precise control over the substitution pattern of the molecule.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, it has demonstrated moderate inhibitory activity against certain kinases involved in cellular signaling pathways. This suggests that it could serve as a starting point for developing targeted therapies in oncology or inflammatory diseases. Furthermore, its carbonitrile group provides an additional site for functionalization, enabling researchers to explore various chemical modifications to optimize its bioactivity.

From an environmental perspective, understanding the fate and transport of CAS No. 1779125-06 in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on determining its biodegradability and partition coefficients between different environmental compartments (e.g., soil and water). These findings are essential for guiding safe handling practices and regulatory decisions related to this compound.

In conclusion, 2-Chloro-4-(3-chlorophenyl)-6-methyl-based compounds represent an exciting area of research with potential applications across multiple disciplines. As scientific advancements continue to unfold, further exploration into their properties and functionalities will undoubtedly yield new insights and opportunities for innovation.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.